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Compound of Interest

Compound Name: 3-Phenylpropyl cinnamate

Cat. No.: B086016

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive characterization of 3-phenylpropyl cinnamate
(CAS No. 122-68-9), a cinnamate ester widely used in the fragrance and flavor industries. This
document outlines its physicochemical properties, spectroscopic data, synthesis and
purification protocols, analytical methods, and metabolic fate.

Core Characterization

3-Phenylpropyl cinnamate is a colorless to pale yellow, slightly viscous liquid with a
characteristic sweet, balsamic, and floral-fruity odor.[1][2] It is a member of the cinnamyl
phenylpropyl structural group of fragrance ingredients.[3]

Physicochemical Properties

The fundamental physical and chemical properties of 3-phenylpropyl cinnamate are
summarized in the table below, providing a baseline for its handling, formulation, and analysis.
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Property Value Reference(s)
CAS Number 122-68-9 [4]
Molecular Formula C1sH1802 [4]
Molecular Weight 266.33 g/mol [5]

Colorless to pale yellow,
Appearance ] ] o [1][2]
slightly viscous liquid

Sweet, heavy, floral-fruity with

Odor )

a balsamic note
Boiling Point 300 -301°C [6]
Density 1.074 - 1.080 g/cm3 [1]
Refractive Index (n20/D) 1.575 - 1.595 [6]

- Insoluble in water; soluble in

Solubility )

alcohol and oils
Flash Point > 93 °C (> 200 °F) [7]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 3-
phenylpropyl cinnamate.

Spectroscopic Method Key Data Points Reference(s)

Gas Chromatography-Mass

Top m/z peaks: 118, 117, 103 [1]
Spectrometry (GC-MS)

13C Nuclear Magnetic Spectra available from various 1]
Resonance (BC-NMR) databases.

Spectra available from various
Infrared (IR) Spectroscopy [1]

databases.
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Experimental Protocols
Synthesis: Fischer-Speier Esterification

3-Phenylpropyl cinnamate can be synthesized via the Fischer-Speier esterification of trans-

cinnamic acid with 3-phenylpropanol, using a strong acid catalyst.[2][8]

Materials:

¢ trans-Cinnamic acid

3-Phenylpropanol

Concentrated sulfuric acid (H2S0a) or p-toluenesulfonic acid (p-TSA)[9]
Methanol (or another suitable solvent)

Diethyl ether or ethyl acetate

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve trans-cinnamic acid in an
excess of 3-phenylpropanol. A solvent such as toluene can also be used.

Carefully add a catalytic amount of concentrated sulfuric acid.

Heat the reaction mixture to reflux and maintain for 1-4 hours. The progress of the reaction
should be monitored by thin-layer chromatography (TLC).[10]

Once the reaction is complete, allow the mixture to cool to room temperature.

Dilute the reaction mixture with diethyl ether or ethyl acetate.
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Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of
sodium bicarbonate to neutralize the acid catalyst.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude 3-phenylpropyl cinnamate.

Purification: Column Chromatography

The crude product can be purified by column chromatography on silica gel.

Procedure:

Prepare a silica gel column using a suitable solvent system (e.g., a gradient of ethyl acetate
in hexanes).

Dissolve the crude 3-phenylpropyl cinnamate in a minimal amount of the eluent.

Load the sample onto the column and elute with the chosen solvent system.

Collect fractions and analyze them by TLC to identify those containing the pure product.

Combine the pure fractions and remove the solvent under reduced pressure to obtain
purified 3-phenylpropyl cinnamate.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a standard method for the identification and quantification of fragrance compounds

like 3-phenylpropyl cinnamate in complex mixtures.[11]

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS).

Capillary column suitable for fragrance analysis (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 pym).
[12]
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GC Conditions (Example):
e Injector Temperature: 250 °C

o Oven Program: Initial temperature of 60 °C (hold for 1 min), ramp at 5 °C/min to 210 °C, then
ramp at 10 °C/min to 280 °C (hold for 15 min).[12]

e Carrier Gas: Helium

o Flow Rate: Constant flow or pressure.

MS Conditions (Example):

 lonization Mode: Electron lonization (El) at 70 eV
e Mass Range: m/z 40-400

e Scan Mode: Full scan

Sample Preparation:

¢ Dilute the sample in a suitable solvent (e.g., ethanol or diethyl ether) to an appropriate
concentration.

¢ An internal standard can be added for quantitative analysis.

Biological Activity and Metabolism

While 3-phenylpropyl cinnamate itself has not been extensively studied for specific signaling
pathway interactions, it is known that cinnamic acid and its derivatives can participate in
various biological activities.[3] Of particular note is the metabolic fate of this compound. As a
xenobiotic, 3-phenylpropyl cinnamate is expected to undergo biotransformation to facilitate its
excretion.[13][14]

Metabolic Pathway: Hydrolysis and Beta-Oxidation

It is anticipated that 3-phenylpropyl cinnamate is first hydrolyzed to cinnamic acid and 3-
phenylpropanol. Subsequently, the 3-phenylpropanol moiety can be oxidized to 3-
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phenylpropionic acid, which then enters the beta-oxidation pathway, similar to fatty acids.[3][15]
This metabolic process shortens the acyl side chain.

Click to download full resolution via product page
Caption: Proposed metabolic pathway of 3-phenylpropyl cinnamate.

Experimental and Logical Workflows

The synthesis and characterization of 3-phenylpropyl cinnamate follow a logical progression
of steps.
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Caption: General workflow for the synthesis and characterization of 3-phenylpropyl
cinnamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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